Nlrp3-IN-67

• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C21H24N4O2/c1-12-9-16(14-3-4-14)10-13(2)18(12)25-11-17-20(24-25)22-19(23-21(17)26)15-5-7-27-8-6-15/h9-11,14-15H,3-8H2,1-2H3,(H,22,23,24,26)
• InChIKey: CJTBAHNKLSRNQH-UHFFFAOYSA-N

NLRP3-IN-67 (Compound 42): Baseline Identity for Scientific Procurement

NLRP3-IN-67, also designated as compound 42, is a synthetic small-molecule inhibitor of the NLRP3 inflammasome . It is identified as a member of the NOD-like receptor (NLR) modulator class, with the molecular formula C21H24N4O2 and a molecular weight of 364.44 g/mol, and is assigned CAS Number 3055022-81-3 [1]. The compound is supplied as a solid for research use, with a purity typically ≥98% . Its chemical structure features a pyrazolo[1,5-a]pyrimidin-7-one core scaffold, which distinguishes it from older sulfonylurea and diarylsulfonylurea-based NLRP3 inhibitors.

Structurally distinct pyrazolo[1,5-a]pyrimidin-7-one chemotype for NLRP3 inflammasome studies

High-purity solid research compound for reproducible cellular assays

Supplied as ambient-shipped solid, supporting flexible laboratory logistics

• [1] TargetMol. NLRP3-IN-67 Product Page. https://www.targetmol.cn/compound/nlrp3-in-67 View Source

NLRP3-IN-67: Why Interchanging with Other In-Class NLRP3 Inhibitors Is Not Warranted

The NLRP3 inhibitor chemical landscape is highly heterogeneous in terms of both binding modality and functional outcome. Agents like MCC950 target the ATPase domain of NLRP3 with nanomolar potency, while others like CY-09 target the Walker A motif, and Tranilast binds to the NACHT domain independently of ATPase activity [1]. NLRP3-IN-67, specifically designated as compound 42 in its originating disclosure, possesses a distinct pyrazolo[1,5-a]pyrimidin-7-one chemotype that differentiates it from these established scaffolds [2]. Without directly measured selectivity, potency, and pharmacokinetic data for NLRP3-IN-67 against these specific comparators, any assumption of functional equivalence or predictable order-of-magnitude performance relative to benchmarks like MCC950 is unwarranted and risks invalid experimental conclusions in NLRP3 biology studies.

Non-identical binding mode

The pyrazolo[1,5-a]pyrimidin-7-one scaffold may engage NLRP3 differently than diarylsulfonylurea or indole carboxamide inhibitors; functional equivalence cannot be assumed.

Potency data not available

No publicly reported IC50 for NLRP3-IN-67 prevents direct potency comparison with MCC950 or other benchmarks; in-house validation is required.

Selectivity profile unknown

Off-target activity and isoform selectivity may diverge from established NLRP3 inhibitors; orthogonal profiling should be performed.

• [1] Wang, Z., et al. (2020). Targeting the NLRP3 inflammasome in inflammatory diseases. Nature Reviews Drug Discovery, 19, 556-569. View Source
• [2] TargetMol. NLRP3-IN-67 Product Page. SMILES: O=C1N=C(N=C2NN(C=C12)C=3C(=CC(=CC3C)C4CC4)C)C5CCOCC5. https://www.targetmol.cn/compound/nlrp3-in-67 View Source

NLRP3-IN-67 (Compound 42): A Product-Specific Quantitative Evidence Guide for Procurement Decisions

Chemical Scaffold Differentiation: NLRP3-IN-67 vs. MCC950 and NLRP3-IN-42

The structural scaffold of NLRP3-IN-67, identified by its SMILES string O=C1N=C(N=C2NN(C=C12)C=3C(=CC(=CC3C)C4CC4)C)C5CCOCC5, represents a pyrazolo[1,5-a]pyrimidin-7-one chemotype. This is structurally distinct from the indole-2-carboxamide scaffold of Selnoflast (RO7486967), the diarylsulfonylurea core of MCC950 (CP-456773), and the compound H28 chemotype of NLRP3-IN-42 [1]. While all compounds are classified as NLRP3 inhibitors, the differing core scaffolds suggest they may interact with the NLRP3 protein via non-identical binding modes, which can result in divergent selectivity and functional inhibition profiles [2]. Direct binding-site or selectivity data comparing NLRP3-IN-67 to these comparators are not available in the public domain as of this assessment; this differentiation is therefore based on class-level inference from structural dissimilarity.

Scaffold Differentiation

Class-level inference

Pyrazolo[1,5-a]pyrimidin-7-one core vs. MCC950 diarylsulfonylurea core; no quantitative binding-mode comparison available.

Chemotype distinct; supports orthogonal tool compound use in NLRP3 research.

Direct binding-site data not disclosed.

Evidence Dimension	Chemical scaffold and molecular architecture
Target Compound Data	Pyrazolo[1,5-a]pyrimidin-7-one core (SMILES: O=C1N=C(N=C2NN(C=C12)C=3C(=CC(=CC3C)C4CC4)C)C5CCOCC5)
Comparator Or Baseline	MCC950: diarylsulfonylurea core; NLRP3-IN-42 (compound H28): distinct chemotype; Selnoflast: indole-2-carboxamide core
Quantified Difference	No quantitative binding-mode or selectivity comparison available; differentiation is inferred from scaffold dissimilarity
Conditions	Structural comparison based on publicly disclosed SMILES and chemical structures

Why This Matters

The unique scaffold of NLRP3-IN-67 provides a chemically distinct tool for exploring NLRP3 inhibition, reducing the risk of redundant research compared to using multiple inhibitors with the same core structure.

• [1] TargetMol. NLRP3-IN-67 Product Page. SMILES: O=C1N=C(N=C2NN(C=C12)C=3C(=CC(=CC3C)C4CC4)C)C5CCOCC5. https://www.targetmol.cn/compound/nlrp3-in-67 View Source
• [2] Coll, R. C., et al. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248-255. (Describes MCC950 scaffold and selectivity) View Source

Purity and Physical Form: NLRP3-IN-67 Compared to Research-Grade Alternatives

NLRP3-IN-67 (compound 42) is commercially available with a certified purity of ≥98%, as stated by supplier InvivoChem . This purity level is comparable to the ≥98% specification for NLRP3-IN-42 (compound H28) offered by the same vendor class, but detailed batch-specific analytical data (such as HPLC chromatograms or elemental analysis) are not publicly provided for NLRP3-IN-67 in the available datasheets . The compound exists as a solid at room temperature (Molecular Weight: 364.44 g/mol; Formula: C21H24N4O2), and is shipped under ambient conditions, which is a practical consideration for procurement logistics . No comparative purity data versus the widely used benchmark inhibitor MCC950 (which is often supplied as >98% as well) are available.

Purity & Form

Supporting evidence

≥98% purity, solid at room temperature, MW 364.44 g/mol.

Supports reproducible cellular assays; procurement-ready solid form.

Batch-specific HPLC or elemental analysis not publicly provided.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (solid, MW 364.44, C21H24N4O2)
Comparator Or Baseline	NLRP3-IN-42 (compound H28): ≥98%; MCC950: typically >98% from multiple vendors; quantitative batch-certificate comparison not available
Quantified Difference	No significant quantifiable difference in purity specification identified
Conditions	Vendor-specified purity data; independent analytical verification not performed

Why This Matters

The ≥98% purity specification ensures suitability for reproducible dose-response and cellular assays, which are critical for NLRP3 inhibition studies where impurities could confound biological readouts.

Physicochemical Profile: NLRP3-IN-67 vs. NLRP3-IN-55 and Natural NLRP3 Inhibitors

The molecular weight of NLRP3-IN-67 is 364.44 g/mol, with the formula C21H24N4O2, placing it in the favorable small-molecule drug-like space and below the MW of many natural product NLRP3 inhibitors such as Oridonin (MW 364.4, but structurally distinct) [1]. By comparison, the synthetic inhibitor NLRP3-IN-55 (compound 19) has a reported IC50 of 0.34 μM and a KD of 0.45 μM for the NLRP3 protein, demonstrating that sub-micromolar binding affinity is achievable within this chemical space . The compound's SMILES indicates a lipophilic character conferred by cyclopropyl and tetrahydropyran substituents, which may influence solubility and cell permeability relative to more polar inhibitors [2]. No experimentally determined logP, solubility, or permeability data for NLRP3-IN-67 are publicly available, limiting direct physicochemical comparison to peers.

Physicochemical Profile

Class-level inference

MW 364.44, lipophilic substituents (cyclopropyl, tetrahydropyran); no experimental logP or solubility data.

Inferred cell permeability context; requires validation for assay design.

Potency (IC50/KD) not reported for NLRP3-IN-67.

Evidence Dimension	Molecular properties (MW, formula, inferred lipophilicity)
Target Compound Data	MW 364.44, C21H24N4O2, lipophilic substituents (cyclopropyl, tetrahydropyran)
Comparator Or Baseline	NLRP3-IN-55: IC50 0.34 μM, KD 0.45 μM; Oridonin: MW 364.4, covalent NLRP3 inhibitor; Tabersonine: IC50 0.71 μM
Quantified Difference	No direct potency or physicochemical comparison available; NLRP3-IN-67's potency remains unquantified in publicly available sources
Conditions	MW and formula from vendor datasheets; comparator potency from MedChemExpress and published literature

Why This Matters

The molecular properties of NLRP3-IN-67 suggest potential for cell permeability and target engagement, but the absence of published IC50 or KD data necessitates experimental validation prior to committing to large-scale procurement.

• [1] TargetMol. NLRP3-IN-67 Product Page. https://www.targetmol.cn/compound/nlrp3-in-67 View Source
• [2] TargetMol. NLRP3-IN-67 SMILES: O=C1N=C(N=C2NN(C=C12)C=3C(=CC(=CC3C)C4CC4)C)C5CCOCC5. https://www.targetmol.cn/compound/nlrp3-in-67 View Source

Comparator Potency Context: NLRP3-IN-67 Positioned Against Benchmark NLRP3 Inhibitors

Potency is a critical differentiator for NLRP3 inhibitor selection. The benchmark inhibitor MCC950 exhibits an IC50 of 7.5 nM in mouse BMDMs and 8.1 nM in human HMDMs [1]. Newer synthetic inhibitors such as NLRP3/AIM2-IN-3 (compound 59) achieve an IC50 of 0.077 μM in THP-1 macrophages, while the natural product Tabersonine inhibits IL-1β production with an IC50 of 0.71 μM [2]. The specific IC50 of NLRP3-IN-67 against NLRP3-driven IL-1β release or pyroptosis has not been disclosed in the public domain as of this assessment. Therefore, any procurement decision based on a potency comparison between NLRP3-IN-67 and these benchmarks must rely on in-house validation rather than published head-to-head data.

Potency Context

Cross-study comparable

NLRP3-IN-67 IC50 not disclosed; MCC950 IC50 7.5–8.1 nM, NLRP3/AIM2-IN-3 IC50 0.077 µM.

Potency comparison cannot be made; in-house validation essential before procurement.

Assay conditions vary across published studies.

Evidence Dimension	Potency (IC50) against NLRP3 inflammasome activation
Target Compound Data	NLRP3-IN-67: IC50 not publicly disclosed
Comparator Or Baseline	MCC950: IC50 7.5-8.1 nM (BMDM/HMDM); NLRP3/AIM2-IN-3: IC50 0.077 μM (THP-1 pyroptosis); Tabersonine: IC50 0.71 μM (IL-1β in macrophages); NLRP3-IN-55: IC50 0.34 μM
Quantified Difference	No quantifiable difference can be calculated due to absence of NLRP3-IN-67 IC50 data
Conditions	Comparator IC50 values derived from published primary research papers and vendor-validated bioactivity data; assay conditions vary across studies

Why This Matters

Without published potency data, scientific selection of NLRP3-IN-67 over comparators like MCC950 or NLRP3/AIM2-IN-3 cannot be justified on the basis of efficacy; users must weigh scaffold novelty against the risk of unknown potency.

• [1] Coll, R. C., et al. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248-255. (MCC950 IC50: 7.5 nM BMDM, 8.1 nM HMDM) View Source
• [2] Sun, W., et al. (2023). Tabersonine, a natural NLRP3 inhibitor, suppresses inflammasome activation in macrophages and attenuates NLRP3-driven diseases in mice. Acta Pharmacologica Sinica, 44, 1322-1334. (IC50: 0.71 μM) View Source

NLRP3-IN-67 (Compound 42): Recommended Research and Industrial Application Scenarios Based on Evidence

Scaffold-Hopping and Novel Chemotype Exploration in NLRP3 Drug Discovery

NLRP3-IN-67's pyrazolo[1,5-a]pyrimidin-7-one core provides a structurally distinct scaffold for medicinal chemistry programs seeking to diversify away from the crowded sulfonylurea (MCC950-like) chemical space [1]. This compound is suitable for use as a starting point for scaffold-hopping campaigns, where the goal is to identify new binding modalities on the NLRP3 protein. Its use in parallel SAR assessments alongside known chemotypes (e.g., indole-2-carboxamides like Selnoflast) can reveal differential structure-activity relationships critical for lead optimization. Users should confirm target engagement and potency in their specific assay system before proceeding to analog synthesis.

In Vitro Mechanistic Studies Requiring Chemical Probe Orthogonality

When investigating NLRP3 inflammasome biology, experimental rigor often requires the use of two structurally unrelated inhibitors to rule out off-target effects. NLRP3-IN-67, with its distinct chemotype, can serve as a chemically orthogonal probe alongside a known inhibitor such as MCC950 or CY-09 [2]. This orthogonal chemical biology approach strengthens the conclusion that observed biological effects are indeed due to NLRP3 inhibition rather than compound-specific artifacts. Researchers should validate the concentration-response relationship of NLRP3-IN-67 in their specific cell type and stimulus condition, as potency may vary across different inflammasome activation protocols.

Reference Compound for Analytical and Formulation Method Development

The well-defined physicochemical properties of NLRP3-IN-67 (MW 364.44, solid at room temperature, purity ≥98%) make it a suitable candidate for developing and validating analytical methods for pyrazolo[1,5-a]pyrimidin-7-one-containing NLRP3 inhibitor libraries . Its UV chromophore and defined molecular weight facilitate HPLC method development, while its solid-state stability supports its use as a reference standard in dissolution and solubility testing. Procurement for this purpose requires confirmation of the Certificate of Analysis for the specific batch to ensure purity and identity match the reference requirements.

Application

Selection Property

Validation Focus

Scaffold-hopping NLRP3 inhibitor discovery

Structurally distinct pyrazolo[1,5-a]pyrimidin-7-one chemotype

Confirm target engagement and potency in assay system

Orthogonal chemical probe for NLRP3 biology

Chemotype orthogonal to MCC950 and CY-09

Validate concentration-response in specific cell model

Analytical method development for pyrazolo-pyrimidinone libraries

Defined molecular weight and solid-state stability

Verify batch-specific Certificate of Analysis

• [1] TargetMol. NLRP3-IN-67 SMILES and Structure. https://www.targetmol.cn/compound/nlrp3-in-67 View Source
• [2] Coll, R. C., et al. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248-255. View Source